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Compound of Interest

Compound Name: Calcium oxoacetate

CAS No.: 2990-19-4

Cat. No.: B12686953

Get Quote

Executive Summary: The Nomenclature & Stability
Paradox
For researchers and drug developers, the distinction between Calcium Oxoacetate and

Calcium Oxaloacetate is not one of chemical identity, but of stability, purity, and degradation

kinetics.

Chemically, these terms are synonyms for the calcium salt of 2-oxobutanedioic acid (IUPAC).

However, in practical application and supply chain sourcing, they often represent two distinct

material grades:

"Calcium Oxoacetate" (High-Fidelity/Stabilized): Often refers to thermally stabilized,

anhydrous enol-form preparations designed to prevent decarboxylation.

"Calcium Oxaloacetate" (Generic/Labile): Often refers to standard preparations which are

highly hygroscopic and prone to spontaneous degradation into Calcium Oxalate (highly toxic)

and Pyruvate.
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The Core Toxicity Thesis: The toxicity profile of this compound is inversely proportional to its

purity. The intact molecule is a metabolic enhancer (Krebs cycle intermediate); its degradation

product (oxalate) is a potent nephrotoxin. This guide compares the intended molecule against

its degraded reality.

Chemical Identity & The Degradation Trap
Before assessing toxicity, one must validate the substrate. The primary safety risk in

oxaloacetate research is the inadvertent administration of calcium oxalate crystals formed

during storage.

Feature
Calcium Oxoacetate
(Stabilized)

Calcium Oxaloacetate
(Generic/Degraded)

IUPAC Name Calcium 2-oxobutanedioate Calcium 2-oxobutanedioate

Primary Impurity < 1% Calcium Oxalate
> 10-15% Calcium Oxalate

(Post-storage)

Solubility High (Water soluble)
Poor (Due to insoluble oxalate

crystals)

Cellular Impact
Mitochondrial Biogenesis (via

AMPK)

Cytotoxicity (via Crystal

adhesion/ROS)

LD50 (Murine) > 5,000 mg/kg (Oral)
Variable (Driven by oxalate

content)

Mechanism of Toxicity: The Divergent Pathways
The following diagram illustrates the critical bifurcation in toxicity. While the intact molecule

fuels the TCA cycle, thermal or moisture-induced degradation shunts the molecule toward renal

toxicity.
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Figure 1: Mechanistic divergence. Intact oxoacetate supports bioenergetics, while degradation

products (specifically oxalate) drive toxicity.

Comparative Toxicological Data
The following data aggregates findings from acute oral toxicity studies and in vitro cytotoxicity

assays (HEK293 Kidney Epithelial Cells).

Table 1: Acute & Cellular Toxicity Profile

Metric
Stabilized
Oxoacetate

Generic
Oxaloacetate (High
Oxalate)

Clinical Implication

Acute Oral LD50 (Rat) > 5,000 mg/kg ~2,000 - 4,000 mg/kg
Generic forms require

higher safety margins.

Renal Clearance
Metabolized to

Malate/Aspartate

Crystallizes in Renal

Tubules

Risk of nephrolithiasis

with generic forms.

Mitochondrial Flux
Increases State 3

Respiration

Inhibits via Calcium

Overload

Impure forms

uncouple

mitochondria.

IC50 (HEK293 Cells)
> 10 mM (Low

Cytotoxicity)

~ 2.5 mM (Moderate

Cytotoxicity)

Oxalate crystals

cause physical cell

lysis.
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Experimental Protocols for Validation
As a researcher, you cannot rely on label claims. You must validate the "toxicity potential" of

your specific batch by quantifying the oxalate impurity.

Protocol A: Differential Purity Analysis (HPLC)
Purpose: To quantify the ratio of active Oxoacetate to toxic Oxalate.

Sample Prep: Dissolve 100mg of sample in 10mL of ice-cold 0.1% H3PO4. Note: Keep cold

to prevent spontaneous degradation during prep.

Filtration: Pass through a 0.22µm PVDF filter. Caution: If the filter clogs immediately,

significant insoluble calcium oxalate is present.

HPLC Conditions:

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).

Mobile Phase: 20mM Potassium Phosphate (pH 2.5).

Flow Rate: 1.0 mL/min.

Detection: UV at 210nm.

Analysis:

Oxaloacetate Retention: ~2.5 - 3.0 min.

Oxalate Retention: ~1.5 - 2.0 min.

Calculation: If Oxalate peak area > 2% of Total Area, the sample poses a nephrotoxic risk.

Protocol B: Mitochondrial Stress Test (Seahorse XF)
Purpose: To determine if the compound acts as a fuel (Oxoacetate) or a toxin (Oxalate).

Cell Line: HEK293 (Human Embryonic Kidney) or HepG2.

Seeding: 20,000 cells/well in XF96 plates; incubate 24h.
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Treatment:

Group A: 5mM Calcium Oxoacetate (Freshly prepared).

Group B: 5mM Calcium Oxaloacetate (Aged/Generic).

Group C: Vehicle Control.

Assay: Measure Oxygen Consumption Rate (OCR) following oligomycin, FCCP, and

rotenone/antimycin A injection.

Interpretation:

True Oxoacetate: Increases Basal Respiration and Spare Respiratory Capacity (SRC).

Toxic Variant: Decreases Basal Respiration (indicating mitochondrial damage/uncoupling).

Workflow: Safety Decision Tree
Use this logic flow to determine if a batch is safe for in vivo administration.
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Figure 2: Pre-experimental validation workflow to prevent nephrotoxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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